Cas no 119940-87-3 (Cyclohexaneheptanoicacid, 2-amino-6-hexyl-)

Cyclohexaneheptanoicacid, 2-amino-6-hexyl- structure
119940-87-3 structure
Product Name:Cyclohexaneheptanoicacid, 2-amino-6-hexyl-
CAS No:119940-87-3
MF:C19H37NO2
MW:311.502586126328
CID:163955
PubChem ID:128991
Update Time:2025-04-19

Cyclohexaneheptanoicacid, 2-amino-6-hexyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneheptanoicacid, 2-amino-6-hexyl-
    • 2-(6'-carboxyhexyl)-3-n-hexylcyclohexylamine
    • 7-(2-amino-6-hexylcyclohexyl)heptanoic acid
    • Ibi-P 05006
    • Ibi-P-05006
    • SCHEMBL2944451
    • Cyclohexaneheptanoic acid, 2-amino-6-hexyl-
    • DTXSID20923146
    • 119940-87-3
    • Inchi: 1S/C19H37NO2/c1-2-3-4-7-11-16-12-10-14-18(20)17(16)13-8-5-6-9-15-19(21)22/h16-18H,2-15,20H2,1H3,(H,21,22)
    • InChI Key: LWRZEZLGHYSEQE-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCC1C(CCCC1CCCCCC)N)=O

Computed Properties

  • Exact Mass: 311.28261
  • Monoisotopic Mass: 311.282
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 0.937
  • Boiling Point: 445°Cat760mmHg
  • Flash Point: 222.9°C
  • Refractive Index: 1.472
  • PSA: 63.32
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